Cas no 59660-46-7 (2-Quinoxalinecarboxamide, 7-acetyl-3-methyl-, 1,4-dioxide)
59660-46-7 structure
Product Name:2-Quinoxalinecarboxamide, 7-acetyl-3-methyl-, 1,4-dioxide
CAS No:59660-46-7
MF:C12H11N3O4
MW:261.233442544937
CID:335334
PubChem ID:12438636
Update Time:2025-04-19
2-Quinoxalinecarboxamide, 7-acetyl-3-methyl-, 1,4-dioxide Chemical and Physical Properties
Names and Identifiers
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- 2-Quinoxalinecarboxamide, 7-acetyl-3-methyl-, 1,4-dioxide
- 7-acetyl-3-methyl-4-oxido-1-oxoquinoxalin-1-ium-2-carboxamide
- SCHEMBL11852440
- CHEMBL3250386
- 59660-46-7
- DTXSID30498294
- 7-Acetyl-2-carbamoyl-3-methyl-1-oxoquinoxalin-1-ium-4(1H)-olate
-
- Inchi: 1S/C12H11N3O4/c1-6-11(12(13)17)15(19)10-5-8(7(2)16)3-4-9(10)14(6)18/h3-5H,1-2H3,(H2,13,17)
- InChI Key: XDZQTSWCWPWNHU-UHFFFAOYSA-N
- SMILES: [O-]N1C(C)=C(C(N)=O)[N+](C2C=C(C(C)=O)C=CC1=2)=O
Computed Properties
- Exact Mass: 261.07495584g/mol
- Monoisotopic Mass: 261.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 107Ų
2-Quinoxalinecarboxamide, 7-acetyl-3-methyl-, 1,4-dioxide Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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